Cas no 942070-28-2 (2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane))

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) structure

942070-28-2 structure

Product Name:2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

CAS No:942070-28-2

Molecular Formula:C₁₇H₂₈B₂O₄S

Molecular Weight:350.08882

MDL:MFCD12407256

CID:841626

PubChem ID:46739780

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Properties

Names and Identifiers

- 2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 3-Methylthiophene-2,5-diboronic acid, pinacol ester
- 4,4,5,5-tetramethyl-2-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]-1,3,2-dioxaborolane
- B-4758
- F72305
- CS-0175757
- 2,2'-(3-Methylthiene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 942070-28-2
- C17H28B2O4S
- AKOS016014888
- BS-33261
- MFCD12407256
- DTXSID50675363
- 3-Methylthiophene-2,5-diboronic acid,pinacol ester
- 3-methylthiophene-2,5-diboronic acid pinacol ester
- DB-357247
- +Expand
- MDL： MFCD12407256
- InChIKey： NOPYKVMGHVNISZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H28B2O4S/c1-11-10-12(18-20-14(2,3)15(4,5)21-18)24-13(11)19-22-16(6,7)17(8,9)23-19/h10H,1-9H3
- SMILES： CC1=C(B2OC(C)(C)C(C)(C)O2)SC(=C1)B3OC(C)(C)C(C)(C)O3

Computed Properties

Exact Mass: 350.18900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 350.1894409g/mol
Heavy Atom Count: 24
Complexity: 477
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 65.2Å²

Experimental Properties

LogP: 2.65490
PSA: 65.16000

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Security Information

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IIFR-250mg	3-Methylthiophene-2,5-diboronic acid, pinacol ester	942070-28-2	96%	250mg	$42.00	2024-04-19
A2B Chem LLC	AI62903-250mg	3-Methylthiophene-2,5-diboronic acid, pinacol ester	942070-28-2	96%	250mg	$38.00	2024-07-18
abcr	AB273783-250 mg	3-Methylthiophene-2,5-diboronic acid, pinacol ester, 96%; .	942070-28-2	96%	250mg	€135.50	2023-04-26
Alichem	A169004154-5g	2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	942070-28-2	95%	5g	$1440.00	2023-08-31
Ambeed	A687163-250mg	2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	942070-28-2	96%	250mg	$52.0
Chemenu	CM130040-1g	2,2'-(3-methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	942070-28-2	95%	1g	$380	2024-07-19
Crysdot LLC	CD11007783-1g	2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	942070-28-2	95+%	1g	$356	2024-07-19
eNovation Chemicals LLC	Y1234144-1g	3-Methylthiophene-2,5-diboronic acid, pinacol ester	942070-28-2	96%	1g	$180	2024-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTC603-250mg	4,4,5,5-tetramethyl-2-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-1,3,2-dioxaborolane	942070-28-2	95%	250mg	￥367.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1246427-250mg	2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	942070-28-2	96%	250mg	￥336.00

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Synthesis

Synthetic Circuit 1

616-44-4

76-09-5

942070-28-2

885692-91-1

635305-48-5

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 1H-Imidazolium, 1,3-dicyclohexyl-, chloride (1:1) Solvents: Methylcyclohexane ; 5 min, rt
1.2 Reagents: N,N-Bis(1-methylethyl)boranamine ; 4 h, 110 °C; 110 °C → rt
1.3 Solvents: Tetrahydrofuran ; 1.5 h, rt

Reference

Iridium/N-heterocyclic carbene-catalyzed C-H borylation of arenes by diisopropylaminoborane

Tobisu, Mamoru; Igarashi, Takuya; Chatani, Naoto, Beilstein Journal of Organic Chemistry, 2016, 12, 654-661

Synthetic Circuit 2

73183-34-3

616-44-4

942070-28-2

885692-91-1

635305-48-5

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ; 15 - 30 min, rt
1.2 rt; 25 h, 65 °C

Reference

Iridium-Catalyzed Silylation of Five-Membered Heteroarenes: High Sterically Derived Selectivity from a Pyridyl-Imidazoline Ligand

Karmel, Caleb; Rubel, Camille Z.; Kharitonova, Elena V.; Hartwig, John F., Angewandte Chemie, 2020, 59(15), 6074-6081

Synthetic Circuit 3

73183-34-3

616-44-4

942070-28-2

885692-91-1

635305-48-5

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ; 15 - 30 min, rt
1.2 25 h, 65 °C

Reference

Iridium-catalyzed silylation of five-membered heteroarenes: high sterically derived selectivity from a pyridyl-imidazoline ligand

Karmel, Caleb; Rubel, Camille Z.; Kharitonova, Elena V.; Hartwig, John F., ChemRxiv, 2019, 1, 1-10

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Raw materials

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Preparation Products

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Literature

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942070-28-2 (2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:942070-28-2)2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

Purity:99%

Quantity:5g

Price($):437.0

Cas no 942070-28-2 (2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane))

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Security Information

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Price

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Raw materials

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Preparation Products

2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Literature

942070-28-2 (2,2'-(3-Methylthiophene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)) Related Products